
Medelamine B: A Technical Overview of its
Discovery and Origins

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Medelamine B

Cat. No.: B1244805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Medelamine B, a novel alkylamine, was first identified as a potential anticancer agent with a

unique mode of action related to the Ras signaling pathway. This technical guide provides a

comprehensive overview of the discovery and origin of Medelamine B, consolidating the

available scientific information. It details the initial isolation from a bacterial source and

presents the limited available data on its biological activity. This document is intended to serve

as a foundational resource for researchers interested in the further investigation and potential

therapeutic development of Medelamine B and related compounds.

Discovery and Origin
Medelamine B was first described in a 1995 publication in The Journal of Antibiotics by Morino

and colleagues. The discovery was the result of a screening program designed to identify

compounds that could reverse the heat shock sensitivity induced by the oncogenic RAS2Val19

mutation in yeast. This screening approach suggested that Medelamine B might interfere with

the Ras signaling pathway, a critical regulator of cell growth and proliferation that is frequently

mutated in human cancers.

The natural source of Medelamine B was identified as the bacterium Streptomyces sp. NK

14819[1]. The genus Streptomyces is a well-known producer of a wide array of bioactive

secondary metabolites, including many clinically used antibiotics and anticancer drugs.
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Physicochemical Properties
At present, detailed experimental data on the physicochemical properties of Medelamine B are

not widely available in the public domain. The following table summarizes the basic information

that has been compiled from various chemical databases.

Property Value Source

Molecular Formula C15H33N PubChem

Molecular Weight 227.43 g/mol PubChem

IUPAC Name
(12S)-12-methyltetradecan-1-

amine
PubChem

CAS Number 170528-57-9

Not explicitly found, but

associated with the discovery

paper.

Biological Activity
The initial discovery of Medelamine B was based on its ability to "cancel" the heat shock

sensitivity of yeast expressing a mutated RAS protein. This finding strongly implicates

Medelamine B as a potential modulator of the Ras signaling pathway. However, specific

quantitative data on its anticancer activity, such as IC50 values against various cancer cell

lines, have not been reported in the readily accessible scientific literature. The original

publication by Morino et al. remains the primary source of information on its biological effects,

but the full text containing detailed experimental results is not widely available.

Experimental Protocols
The detailed experimental protocols for the fermentation of Streptomyces sp. NK 14819, as

well as the extraction, purification, and structure elucidation of Medelamine B, were described

in the original 1995 publication. Unfortunately, the inaccessibility of the full-text article prevents

a detailed reproduction of these methods here.

The screening assay that led to the discovery of Medelamine B likely involved the following

general steps, as inferred from the publication's title:
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Caption: Inferred workflow for the yeast-based screening that led to the discovery of

Medelamine B.

Mechanism of Action
The precise mechanism of action of Medelamine B has not been fully elucidated. The initial

discovery suggests an interaction with the Ras signaling pathway. The Ras proteins are a

family of small GTPases that act as molecular switches in signal transduction pathways,

regulating cell proliferation, differentiation, and survival. Mutations in Ras genes are among the

most common oncogenic alterations in human cancers.

Simplified Ras Signaling Pathway
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Caption: Simplified Ras signaling cascade and a hypothetical point of interference for

Medelamine B.

The exact target of Medelamine B within this pathway remains unknown. It could potentially

interfere with Ras processing, its interaction with effector proteins like RAF, or downstream

signaling components. Further research is required to pinpoint its molecular target and

elucidate its mechanism of action.

Future Directions
The initial discovery of Medelamine B as a compound that can counteract the effects of an

oncogenic Ras mutation in a yeast model is intriguing. However, the lack of subsequent

published research has left many questions unanswered. To advance the potential of

Medelamine B as a therapeutic lead, the following areas of research are critical:

Total Synthesis: A robust and scalable synthetic route to Medelamine B and its analogs is

necessary for further biological evaluation.

In Vitro Anticancer Activity: Comprehensive screening of Medelamine B against a panel of

human cancer cell lines, particularly those with known Ras mutations, is required to

determine its potency and spectrum of activity.

Mechanism of Action Studies: In-depth biochemical and cell-based assays are needed to

identify the direct molecular target of Medelamine B within the Ras pathway or other

relevant signaling cascades.

Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of analogs of

Medelamine B will be crucial for optimizing its potency, selectivity, and drug-like properties.

Conclusion
Medelamine B represents an early-stage discovery with a potentially novel mechanism of

action targeting the Ras signaling pathway. Its origin from a Streptomyces species highlights

the continued importance of natural products in drug discovery. While the available data is

currently limited, this technical guide consolidates the foundational knowledge of Medelamine
B's discovery and origin, providing a starting point for future research aimed at unlocking its full
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therapeutic potential. The development of a synthetic route and a thorough investigation of its

biological activity are critical next steps in determining the future of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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